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Compound of Interest

Compound Name: NT160

Cat. No.: B12404300 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents like NT160, a potent Class-IIa HDAC inhibitor, are paramount for

ensuring laboratory safety and environmental compliance. This document provides a

comprehensive guide to the proper disposal procedures for NT160, integrating specific

information from its Safety Data Sheet (SDS) with general best practices for laboratory

chemical waste management.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for NT160. Personal Protective Equipment (PPE), including safety glasses, chemical-resistant

gloves, and a lab coat, should be worn at all times when handling this compound. All handling

of NT160, especially in its solid form or in concentrated solutions, should be conducted in a

certified chemical fume hood to minimize the risk of inhalation or skin contact.

Quantitative Data Summary
For safe and compliant management of NT160, key quantitative parameters from its Safety

Data Sheet and related handling guidelines should be readily accessible.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12404300?utm_src=pdf-interest
https://www.benchchem.com/product/b12404300?utm_src=pdf-body
https://www.benchchem.com/product/b12404300?utm_src=pdf-body
https://www.benchchem.com/product/b12404300?utm_src=pdf-body
https://www.benchchem.com/product/b12404300?utm_src=pdf-body
https://www.benchchem.com/product/b12404300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value/Information Source

CAS Number 1418293-40-9 DC Chemicals

Molecular Formula C21H21F3N4O2 DC Chemicals

Molecular Weight 418.42 g/mol DC Chemicals

Storage of Stock Solutions

Store as aliquots in tightly

sealed vials at -20°C for up to

one month. For longer-term

storage, -80°C is

recommended.

MedchemExpress

Waste Classification

Should be considered a

hazardous chemical waste.

The specific waste code may

depend on the solvent used

and local regulations.

General Laboratory Waste

Guidelines

Experimental Protocols for Disposal
The proper disposal of NT160 and materials contaminated with it involves a multi-step process

to ensure safety and regulatory compliance. The following protocols are based on general best

practices for the disposal of research-grade chemical compounds.

Step 1: Waste Identification and Segregation

Unused or Expired NT160: Pure, unused, or expired NT160 solid should be treated as

hazardous chemical waste. Do not mix it with other waste streams unless compatibility has

been confirmed.

NT160 Solutions: Solutions containing NT160 should be collected in a designated, leak-

proof, and chemically compatible waste container. The container must be clearly labeled as

"Hazardous Waste" and include the full chemical name "NT160" and the solvent(s) used.

Contaminated Materials: All disposable materials that have come into contact with NT160,

such as pipette tips, vials, gloves, and bench paper, must be considered contaminated
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waste. These items should be collected in a separate, clearly labeled hazardous waste

container.

Step 2: Waste Collection and Storage

Container Selection: Use only approved hazardous waste containers that are in good

condition and have a secure, tight-fitting lid. The container material must be compatible with

the waste it will hold (e.g., glass or polyethylene for most solvent-based solutions).

Labeling: All waste containers must be accurately and clearly labeled with the words

"Hazardous Waste," the full chemical name (NT160), the solvent composition and

concentration, and the date of accumulation.

Storage Location: Store waste containers in a designated and secure satellite accumulation

area within the laboratory. This area should be well-ventilated and away from general

laboratory traffic. Ensure secondary containment is used for liquid waste containers to

prevent spills.

Step 3: Disposal Procedure

Institutional Protocols: The final disposal of NT160 waste must be handled by the institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor. Familiarize yourself with and adhere to your institution's specific procedures for

chemical waste pickup.

Waste Pickup Request: Complete and submit a hazardous waste pickup request form as

required by your institution. Provide a detailed and accurate description of the waste.

Do Not Dispose Down the Drain: Under no circumstances should NT160 or its solutions be

disposed of down the sanitary sewer. This can lead to environmental contamination and is a

violation of regulatory standards.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of NT160 in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b12404300?utm_src=pdf-body
https://www.benchchem.com/product/b12404300?utm_src=pdf-body
https://www.benchchem.com/product/b12404300?utm_src=pdf-body
https://www.benchchem.com/product/b12404300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12404300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation Waste Collection & Segregation

Interim Storage
Final Disposal

Unused/Expired
NT160 Solid

Hazardous Solid
Waste Container

NT160 Solutions Hazardous Liquid
Waste Container

Contaminated
Labware/PPE

Contaminated Waste
Container

Designated Satellite
Accumulation Area

(Secondary Containment)

EHS/Licensed Waste
Disposal Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of NT160 waste.

By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of NT160, fostering a culture of safety and compliance within the

laboratory. Always prioritize consulting the specific Safety Data Sheet for any chemical and

your institution's established waste management protocols.

To cite this document: BenchChem. [Proper Disposal of NT160: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404300#nt160-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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